Cas no 2172501-45-8 (5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172501-45-8
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5791239
• PubChem ID: 165601476
• Update Time: 2025-06-09

5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2172501-45-8
• 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596593

• Inchi： 1S/C10H14N4S/c11-10(15)8-9(7-3-4-7)14(13-12-8)5-6-1-2-6/h6-7H,1-5H2,(H2,11,15)
• InChI Key： NTCUAQZYLJQZLX-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CC2)N(CC2CC2)N=N1)N

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide

Research Brief on 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172501-45-8)

The compound 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172501-45-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide as a scaffold for the development of novel bioactive molecules. The compound's triazole core, combined with the cyclopropyl and carbothioamide functional groups, offers a promising platform for the design of inhibitors targeting various enzymes and receptors. Notably, its structural similarity to known pharmacophores has spurred interest in its potential as a lead compound for antimicrobial, anticancer, and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide derivatives. The study employed a combination of computational modeling and experimental assays to identify key structural modifications that enhance binding affinity and selectivity. The results demonstrated that specific substitutions on the triazole ring could significantly improve the compound's inhibitory activity against bacterial efflux pumps, suggesting its potential as an adjuvant in antibiotic therapy.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's mechanism of action in cancer cells. The study revealed that 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide induces apoptosis in several cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings underscore the compound's potential as a multitargeted agent for cancer treatment, particularly in cases of drug-resistant malignancies.

Despite these promising results, challenges remain in the development of 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for future research in drug discovery and chemical biology.

In conclusion, 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172501-45-8) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are expected to uncover additional applications and refine its pharmacological profile, paving the way for its potential translation into clinical settings.